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Abstract
Ciapavir (SBI-0953294) is a novel, potent, and bivalent small-molecule Smac mimetic

developed as a latency-reversing agent (LRA) for HIV-1.[1][2] It represents a next-generation

therapeutic candidate within the "shock and kill" strategy for HIV eradication.[3][4] Ciapavir
functions by specifically activating the non-canonical NF-κB signaling pathway, leading to the

reactivation of latent HIV-1 proviruses within infected cells.[1][3] This technical guide provides a

comprehensive overview of the structural and chemical properties of Ciapavir, its mechanism

of action, quantitative data on its activity, and detailed experimental protocols for its

characterization.

Chemical and Structural Properties
Ciapavir is a bivalent antagonist of the cellular inhibitor of apoptosis protein 1 (cIAP1),

designed for enhanced potency and drug-like properties in the context of HIV-1 latency

reversal.[2] Its bivalent nature allows for simultaneous interaction with two adjacent binding

domains on cIAP1, contributing to a more stable interaction and enhanced activity.[2]
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Property Value Reference

IUPAC Name

(4S,4'S,7S,7'S,9aS,9a'S)-N,N'-

((1S,1'S,2R,2'R)-(hexa-2,4-

diyne-1,6-diylbis(oxy))bis(2,3-

dihydro-1H-indene-2,1-

diyl))bis(8,8-dimethyl-4-((S)-2-

(methylamino)propanamido)-5-

oxooctahydropyrrolo[2,1-b][1]

[5]thiazepine-7-carboxamide)

[5]

Synonyms SBI-0953294 [1][5]

CAS Number 2433895-70-4 (free base) [5]

Molecular Formula C₅₄H₇₀N₈O₈S₂ [5]

Molecular Weight 1023.32 g/mol [5]

Mechanism of Action: Activation of the Non-
canonical NF-κB Signaling Pathway
Ciapavir's primary mechanism of action is the induction of the non-canonical NF-κB signaling

pathway, a key regulator of immune responses.[1][3] In latently infected CD4+ T cells, this

pathway is typically suppressed by cIAP1, which continuously targets NF-κB-inducing kinase

(NIK) for degradation.[2]

By binding to cIAP1, Ciapavir induces its auto-ubiquitination and subsequent proteasomal

degradation.[2] This leads to the stabilization and accumulation of NIK.[2] Accumulated NIK

then phosphorylates and activates IκB kinase α (IKKα), which in turn phosphorylates the p100

subunit of the NF-κB complex. This phosphorylation event triggers the processing of p100 to its

active p52 form, which then dimerizes with RelB. The resulting p52/RelB heterodimer

translocates to the nucleus, where it binds to the HIV-1 long terminal repeat (LTR) and initiates

the transcription of the latent provirus.[2]
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Ciapavir-mediated activation of the non-canonical NF-κB pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b16224725/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-structural-and-chemical-properties-of-ciapavir
https://www.benchchem.com/product/b16224725/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-structural-and-chemical-properties-of-ciapavir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16224725?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
In Vitro Latency Reversal Activity
The potency of Ciapavir in reactivating latent HIV-1 was assessed using the 2D10 Jurkat cell

line, which contains a latent HIV provirus with a GFP reporter.

Compound EC₅₀ (nM) CC₅₀ (nM)

Ciapavir 2.9 >10,000

SBI-0637142 (monovalent

predecessor)
>1,000 >10,000

Data extracted from Pache et

al., 2020.

In Vivo Pharmacokinetics in Mice
Pharmacokinetic properties of Ciapavir were evaluated in C57BL/6 mice following

intraperitoneal (i.p.) administration.

Dose (mg/kg) Cₘₐₓ (ng/mL) Tₘₐₓ (h)
AUC₀₋₂₄
(h*ng/mL)

t₁/₂ (h)

10 1,230 2 8,970 2.9

Data extracted

from Pache et

al., 2020.

Experimental Protocols
In Vitro HIV-1 Latency Reversal Assay
This protocol describes the methodology used to assess the latency-reversing activity of

Ciapavir in the 2D10 cell line.
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Cell Culture: 2D10 Jurkat cells are maintained in RPMI 1640 medium supplemented with

10% fetal bovine serum (FBS), 1% penicillin-streptomycin, and 200 µg/mL G418.

Compound Treatment: Cells are seeded in 96-well plates at a density of 5 x 10⁴ cells per

well. Serial dilutions of Ciapavir or control compounds are added to the wells.

Incubation: Plates are incubated at 37°C in a 5% CO₂ incubator for 48 hours.

Flow Cytometry: After incubation, cells are harvested and washed with PBS. GFP

expression, indicative of HIV-1 reactivation, is analyzed using a flow cytometer.

Data Analysis: The percentage of GFP-positive cells is quantified, and EC₅₀ values are

calculated using non-linear regression analysis. Cell viability is assessed concurrently using

a suitable dye (e.g., propidium iodide) to determine CC₅₀ values.

cIAP1 Degradation Assay (Western Blot)
This protocol outlines the procedure to measure Ciapavir-induced degradation of cIAP1.

Cell Lysis: 2D10 cells are treated with Ciapavir at various concentrations and time points.

After treatment, cells are harvested, washed with cold PBS, and lysed in RIPA buffer

containing protease and phosphatase inhibitors.

Protein Quantification: The total protein concentration of the cell lysates is determined using

a BCA protein assay.

SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated

by SDS-PAGE and transferred to a PVDF membrane.

Immunoblotting: The membrane is blocked with 5% non-fat milk in TBST for 1 hour at room

temperature. The membrane is then incubated with a primary antibody specific for cIAP1

overnight at 4°C. After washing, the membrane is incubated with a horseradish peroxidase

(HRP)-conjugated secondary antibody for 1 hour at room temperature.

Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL)

detection reagent and imaged. A loading control, such as β-actin or GAPDH, is used to

ensure equal protein loading.
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Experimental Workflow
The following diagram illustrates a general workflow for the preclinical evaluation of a latency-

reversing agent like Ciapavir.
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Preclinical evaluation workflow for a latency-reversing agent.
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Conclusion
Ciapavir is a promising next-generation Smac mimetic with potent HIV-1 latency-reversing

activity. Its bivalent structure and specific targeting of the non-canonical NF-κB pathway provide

a favorable efficacy and safety profile in preclinical models. The data and protocols presented

in this guide offer a comprehensive resource for researchers and drug development

professionals working towards a functional cure for HIV. Further investigation in non-human

primate models and eventually human clinical trials will be crucial to determine the full

therapeutic potential of Ciapavir.[3]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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